Cas no 2137852-79-8 (1H-2-Benzopyran-1-one, 3-acetyl-7-chloro-3,4-dihydro-3-(trifluoromethyl)-)

• Product Name: 1H-2-Benzopyran-1-one, 3-acetyl-7-chloro-3,4-dihydro-3-(trifluoromethyl)-
• CAS No: 2137852-79-8
• MF: C₁₂H₈ClF₃O₃
• MW: 292.638333320618
• CID: 5258584
• Update Time: 2025-10-25

1H-2-Benzopyran-1-one, 3-acetyl-7-chloro-3,4-dihydro-3-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-2-Benzopyran-1-one, 3-acetyl-7-chloro-3,4-dihydro-3-(trifluoromethyl)-

• Inchi： 1S/C12H8ClF3O3/c1-6(17)11(12(14,15)16)5-7-2-3-8(13)4-9(7)10(18)19-11/h2-4H,5H2,1H3
• InChI Key： BJFXDNYVGLFIIL-UHFFFAOYSA-N
• SMILES： C1(C(C)=O)(C(F)(F)F)OC(=O)C2=CC(Cl)=CC=C2C1

Additional information on 1H-2-Benzopyran-1-one, 3-acetyl-7-chloro-3,4-dihydro-3-(trifluoromethyl)-

Introduction to 1H-2-Benzopyran-1-one, 3-acetyl-7-chloro-3,4-dihydro-3-(trifluoromethyl)- (CAS No: 2137852-79-8)

1H-2-Benzopyran-1-one, 3-acetyl-7-chloro-3,4-dihydro-3-(trifluoromethyl)- is a highly specialized organic compound with the CAS registry number 2137852-79-8. This compound belongs to the class of benzopyranones, which are known for their unique structural features and diverse applications in various fields such as pharmaceuticals, agrochemicals, and materials science. The compound's structure incorporates a benzopyranone skeleton with substituents that include an acetyl group, a chlorine atom, and a trifluoromethyl group. These substituents contribute to its distinctive chemical properties and reactivity.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound, leveraging cutting-edge methodologies such as cross-coupling reactions and direct fluorination techniques. The integration of these techniques has not only improved the yield and purity of the compound but also opened up new avenues for its application in drug discovery and material development. For instance, researchers have explored its potential as a modulator of kinase activity, which could pave the way for novel therapeutic interventions in oncology and neurodegenerative diseases.

The structural complexity of 1H-2-Benzopyran-1-one, 3-acetyl-7-chloro-3,4-dihydro-3-(trifluoromethyl)- makes it an intriguing subject for computational studies. Advanced molecular modeling tools have been employed to predict its electronic properties, stability, and interaction with biological targets. These studies have revealed that the trifluoromethyl group significantly influences the compound's lipophilicity and metabolic stability, making it a promising candidate for drug delivery systems.

In terms of environmental impact, the compound's degradation pathways under various conditions have been extensively studied to ensure its safe handling and disposal. Research indicates that it undergoes hydrolysis under alkaline conditions, producing innocuous byproducts that align with eco-friendly chemical practices.

Moreover, the compound's unique optical properties have been harnessed in the development of advanced materials for optoelectronic applications. Its ability to absorb specific wavelengths of light makes it a potential candidate for use in light-emitting diodes (LEDs) and photovoltaic cells, contributing to the growing demand for sustainable energy solutions.

In conclusion, 1H-2-Benzopyran-1-one, 3-acetyl-7-chloro-3,4-dihydro-3-(trifluoromethyl)- (CAS No: 2137852-79) is a multifaceted compound with immense potential across various scientific domains. Its intricate structure and versatile properties continue to inspire innovative research directions, underscoring its importance in modern chemical science.